2-(Furan-2-yl)-5-(furan-2-yl(4-phenylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-(furan-2-yl)-5-[furan-2-yl-(4-phenylpiperazin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C23H21N5O3S/c29-22-20(32-23-24-21(25-28(22)23)18-9-5-15-31-18)19(17-8-4-14-30-17)27-12-10-26(11-13-27)16-6-2-1-3-7-16/h1-9,14-15,19,29H,10-13H2
• InChI Key: CZCFUVIQRXDNNA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(C3=CC=CO3)C4=C(N5C(=NC(=N5)C6=CC=CO6)S4)O
• Molecular Formula: C23H21N5O3S
• Molecular Weight: 447.5 g/mol

Description

2-(Furan-2-yl)-5-(furan-2-yl(4-phenylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C23H21N5O3S and its molecular weight is 447.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electrochromic Materials

Research has been conducted on thiazolo[5,4-d]thiazole containing donor-acceptor type alternating copolymers, which are closely related to the mentioned compound, for their electrochromic properties. These materials, including furan-containing polymers, demonstrate significant potential for electrochromic applications due to their low band-gap values and multichromic properties, which make them suitable for smart window applications and low-energy display technologies (Akpinar et al., 2013).

Antimicrobial Agents

A derivative of furan-2-carbohydrazide, which shares a structural motif with the compound of interest, has been synthesized and evaluated for antimicrobial activities. Some of these compounds displayed significant activity against tested microorganisms, suggesting potential applications in developing new antimicrobial agents (Başoğlu et al., 2013).

Antiviral and Antitumor Agents

Fused 1,2,4-triazoles, including derivatives similar to the compound , have been synthesized and evaluated for their antiviral activity against HIV-1 and HIV-2. These compounds, showcasing interaction with key proteins involved in viral replication, indicate potential for the development of new antiviral drugs. Additionally, their evaluation for kinesin Eg5 inhibitory activity, which is relevant in cancer therapy, points towards potential antitumor applications (Khan et al., 2014).

Neurodegenerative Diseases

Piperazine and piperidine-containing thiazolo[5,4-d]pyrimidine derivatives, which are structurally related to the compound of interest, have been explored as potent and selective adenosine A2A receptor inverse agonists. These findings are crucial as A2A receptor antagonists offer a promising approach for treating neurodegenerative disorders, such as Parkinson's and Alzheimer's diseases. The high affinity and potency of certain derivatives as inverse agonists highlight their potential therapeutic role in these conditions (Varano et al., 2020).